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Compound of Interest

Compound Name: Boc-3,5-Dibromo-L-tyrosine

Cat. No.: B558712

The following procedural guide is intended for researchers, scientists, and drug development
professionals, providing essential safety and logistical information for the proper disposal of
Boc-3,5-Dibromo-L-tyrosine. This document is designed to supplement, not replace, your
institution's specific environmental health and safety (EHS) guidelines and the official Safety
Data Sheet (SDS).

Key Safety and Handling Information

Before beginning any disposal procedure, it is critical to understand the nature of the chemical.
Boc-3,5-Dibromo-L-tyrosine is a halogenated organic compound.[1] As with any laboratory
chemical, appropriate personal protective equipment (PPE) must be worn at all times during
handling and disposal.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Tightly fitting safety goggles or glasses with side-shields.[2]
o Hand Protection: Chemically resistant gloves (e.g., nitrile).[2]

e Body Protection: A laboratory coat and appropriate footwear.[2]

Chemical and Physical Properties

A summary of the key properties of Boc-3,5-Dibromo-L-tyrosine is provided below.
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Property Information

Chemical Name N-(tert-Butoxycarbonyl)-3,5-dibromo-L-tyrosine
Molecular Formula C14H17Br2NOs

Molecular Weight 439.10 g/mol

Appearance White to off-white powder

Primary Hazard Class Halogenated Organic Compound

Classified as hazardous waste; requires

Disposal Consideration ] ] . ]
disposal via a licensed service.[2][3]

Step-by-Step Disposal Protocol

The proper disposal of Boc-3,5-Dibromo-L-tyrosine and its associated waste is crucial for
laboratory safety and environmental protection. Do not dispose of this chemical down the drain

or in regular trash.[3][4][5]
Experimental Protocol for Waste Disposal:
» Waste Identification and Segregation:

o ldentify all waste streams containing Boc-3,5-Dibromo-L-tyrosine. This includes unused
solid chemical, solutions containing the compound, and contaminated labware (e.g.,

pipette tips, weigh boats, gloves).
o Crucially, this waste must be segregated as Halogenated Organic Waste.[1]

o Do not mix halogenated waste with non-halogenated organic waste, aqueous waste,
acids, or bases.[1][6]

¢ Waste Collection and Containerization:

o Solid Waste: Collect unused or expired solid Boc-3,5-Dibromo-L-tyrosine and
contaminated disposables in a dedicated, chemically compatible container. This container
should be clearly labeled for halogenated solid waste.
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o Liquid Waste: Collect all solutions containing Boc-3,5-Dibromo-L-tyrosine in a
designated, leak-proof container for halogenated liquid waste.[7]

o Ensure all waste containers are securely sealed when not in use.[7]

e Labeling:
o Label all waste containers clearly with the words "Hazardous Waste".[7]

o The label must also include the full chemical name: "Boc-3,5-Dibromo-L-tyrosine” and
list all other components and their approximate percentages.[1][7]

e Storage:

o Store the sealed and labeled waste containers in a designated and properly ventilated
satellite accumulation area.[7]

o Ensure the storage area is away from incompatible materials.[5]
» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed professional waste disposal service.[3]

o The standard disposal method for halogenated organic compounds is high-temperature
incineration in a specialized facility.[1][3]

Spill Management

In the event of a small spill, follow these procedures:

» Restrict Access: Cordon off the area to prevent further contamination.

o Wear PPE: Ensure you are wearing the appropriate PPE as described above.

» Contain and Absorb: For solid spills, avoid creating dust.[3] Carefully sweep or scoop the
material. For liquid spills, cover with an inert absorbent material.[5]
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o Collect Waste: Place all contaminated absorbent material and cleaning supplies into a
designated hazardous waste container and label it appropriately.[5]

o Decontaminate: Clean the spill area thoroughly.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of Boc-

3,5-Dibromo-L-tyrosine.
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In-Lab Procedure
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I
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Caption: Workflow for the proper disposal of Boc-3,5-Dibromo-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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